Cas no 148750-50-9 (5-(benzylamino)-4-chloro-2-methyl-2,3-dihydropyridazin-3-one)

5-(benzylamino)-4-chloro-2-methyl-2,3-dihydropyridazin-3-one structure
148750-50-9 structure
Product Name:5-(benzylamino)-4-chloro-2-methyl-2,3-dihydropyridazin-3-one
CAS No:148750-50-9
MF:C12H12ClN3O
MW:249.696181297302
CID:5616428
PubChem ID:13169715
Update Time:2023-11-24

5-(benzylamino)-4-chloro-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-chloro-5-(benzylamino)-2,3-dihydropyridazine-3-one
    • BDBM50234934
    • 5-(benzylamino)-4-chloro-2-methyl-2,3-dihydropyridazin-3-one
    • 148750-50-9
    • AKOS033913426
    • Z244388814
    • CHEMBL4095646
    • EN300-3129550
    • Inchi: 1S/C12H12ClN3O/c1-16-12(17)11(13)10(8-15-16)14-7-9-5-3-2-4-6-9/h2-6,8,14H,7H2,1H3
    • InChI Key: JATQFCGMMLNIJW-UHFFFAOYSA-N
    • SMILES: ClC1C(N(C)N=CC=1NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 249.0668897g/mol
  • Monoisotopic Mass: 249.0668897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.7Ų

5-(benzylamino)-4-chloro-2-methyl-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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